Cas no 1929-68-6 (2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile)

• Product Name: 2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile
• CAS No: 1929-68-6
• MF: C₈ClF₃N₂
• MW: 216.547210693359
• CID: 1385770
• PubChem ID: 121220
• Update Time: 2025-04-20

2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,5,6-trifluorobenzene-1,4-dicarbonitrile
• 3-Chloro-2,5,6-trifluoro-1,4-benzenedicarbonitrile
• DTXSID50172887
• 3-Chloro-2,5,6-trifluoroterephthalonitrile
• 1929-68-6
• F87846
• SCHEMBL10825637
• CHEMBL3248230
• 1,4-Benzenedicarbonitrile, 3-chloro-2,5,6-trifluoro-

• Inchi： 1S/C8ClF3N2/c9-5-3(1-13)7(11)8(12)4(2-14)6(5)10
• InChI Key： FWKGAQNOJROOTN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C(=C(C=1C#N)F)F)F

Computed Properties

• Exact Mass: 215.9703
• Monoisotopic Mass: 215.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 277.5°C at 760 mmHg
• Flash Point: 121.6°C
• Refractive Index: 1.517
• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles